molecular formula C12H17N3O2 B5881294 N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide

Cat. No. B5881294
M. Wt: 235.28 g/mol
InChI Key: NOSOYIAXGSJGDA-MDWZMJQESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide, also known as FMPH, is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. FMPH is a hydrazide derivative that has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide is not fully understood. However, it has been reported to modulate various neurotransmitters, including gamma-aminobutyric acid (GABA), glutamate, and serotonin. N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that degrades acetylcholine, which is involved in learning and memory.
Biochemical and Physiological Effects:
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been reported to have various biochemical and physiological effects. It has been shown to increase the levels of GABA and serotonin in the brain, which are neurotransmitters involved in mood regulation. N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has also been reported to reduce oxidative stress and inflammation, which are involved in the progression of various diseases.

Advantages and Limitations for Lab Experiments

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has several advantages and limitations for lab experiments. It has been reported to exhibit high potency and efficacy in animal models. N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide is also relatively easy to synthesize and has good stability. However, N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has a short half-life, which may limit its therapeutic potential. Additionally, N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has not been extensively studied in human clinical trials, which may limit its translation to clinical applications.

Future Directions

Several future directions for N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide research are possible. One potential direction is to investigate the potential therapeutic applications of N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide in human clinical trials. Another direction is to explore the mechanism of action of N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide in more detail, which may provide insights into its therapeutic potential. Additionally, the development of N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide analogs may lead to the discovery of more potent and selective compounds with improved therapeutic potential.

Synthesis Methods

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been synthesized through various methods, including the reaction between 3-furylaldehyde and 1-methyl-2-piperidone in the presence of hydrazine hydrate. Another method involves the reaction of 3-furylcarboxaldehyde and 1-methyl-2-piperidone with hydrazine hydrate. These methods have been reported to yield N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide with high purity and yield.

Scientific Research Applications

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticonvulsant, antidepressant, anxiolytic, and analgesic activities in animal models. N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has also been shown to have neuroprotective effects against oxidative stress and neuroinflammation. Additionally, N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been reported to exhibit anti-tumor and anti-inflammatory activities.

properties

IUPAC Name

N-[(E)-furan-3-ylmethylideneamino]-1-methylpiperidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N3O2/c1-15-6-3-2-4-11(15)12(16)14-13-8-10-5-7-17-9-10/h5,7-9,11H,2-4,6H2,1H3,(H,14,16)/b13-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOSOYIAXGSJGDA-MDWZMJQESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCCC1C(=O)NN=CC2=COC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1CCCCC1C(=O)N/N=C/C2=COC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.